Octafonium chloride
Octafonium chloride
Brand Name:
Vulcanchem
CAS No.:
15687-40-8
VCID:
VC0099018
InChI:
InChI=1S/C27H42NO.ClH/c1-7-28(8-2,22-25-12-10-9-11-13-25)18-19-29-26-16-14-24(15-17-26)21-27(5,6)20-23(3)4;/h9-17,23H,7-8,18-22H2,1-6H3;1H/q+1;/p-1
SMILES:
CC[N+](CC)(CCOC1=CC=C(C=C1)CC(C)(C)CC(C)C)CC2=CC=CC=C2.[Cl-]
Molecular Formula:
C27H42ClNO
Molecular Weight:
432.1 g/mol
Octafonium chloride
CAS No.: 15687-40-8
Main Products
VCID: VC0099018
Molecular Formula: C27H42ClNO
Molecular Weight: 432.1 g/mol
| CAS No. | 15687-40-8 |
|---|---|
| Product Name | Octafonium chloride |
| Molecular Formula | C27H42ClNO |
| Molecular Weight | 432.1 g/mol |
| IUPAC Name | benzyl-diethyl-[2-[4-(2,2,4-trimethylpentyl)phenoxy]ethyl]azanium;chloride |
| Standard InChI | InChI=1S/C27H42NO.ClH/c1-7-28(8-2,22-25-12-10-9-11-13-25)18-19-29-26-16-14-24(15-17-26)21-27(5,6)20-23(3)4;/h9-17,23H,7-8,18-22H2,1-6H3;1H/q+1;/p-1 |
| Standard InChIKey | QJHSDBWTZFWIGQ-UHFFFAOYSA-M |
| SMILES | CC[N+](CC)(CCOC1=CC=C(C=C1)CC(C)(C)CC(C)C)CC2=CC=CC=C2.[Cl-] |
| Canonical SMILES | CC[N+](CC)(CCOC1=CC=C(C=C1)CC(C)(C)CC(C)C)CC2=CC=CC=C2.[Cl-] |
| PubChem Compound | 9824093 |
| Last Modified | Nov 11 2021 |
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